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Get Quote

The table below summarizes the key characteristics of calcium adipate and calcium succinate based on

crystal structure and thermal analysis studies.

Calcium Succinate

Propert Calcium Adipate Monohydrate

perty |u 'P J Monohydrate
Chemical Ca(CgHgO4)-H,0 [1] [2] Ca(C4H404)-H,0 [3]
Formula

Crystal System

Space Group

Coordination
Geometry

Polymeric
Structure

Thermal Stability

Triclinic [1] [2]
P-1 (or PA1) [1] [2]

Pentagonal Bipyramid (7 oxygen atoms) [2]

Highly polymeric, layer-type structure [2]

Stable up to 103 °C [1]

Monoclinic [3]

c2/c[3]

Pentagonal Bipyramid (7
oxygen atoms) [3]

Highly polymeric [3]

Information not available in
search results
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Calcium Succinate

Property Calcium Adipate Monohydrate

Monohydrate
Reported Solubility in aqueous systems has been Information not available in
Solubility experimentally investigated and modeled [4] search results

Experimental Data & Protocols

Here are the methodologies from key studies that determined the properties listed above.

¢ Crystal Structure Determination

o Objective: To determine the three-dimensional atomic arrangement and bonding of the calcium
salts.

o Method: Single-crystal X-ray diffraction.

o Protocol: Single crystals of both compounds were grown and mounted on diffractometers. The
structures were solved and refined using full-matrix least-squares techniques against intensity
data [2] [3].

o Key Finding: Despite belonging to different crystal systems, the immediate coordination
environment of the calcium ion and the overall polymeric nature are "nearly identical" for both
compounds [3].

e Thermal Degradation Analysis

o Objective: To understand the thermal stability and decomposition pathway of calcium adipate.

o Method: Thermogravimetric Analysis (TGA).

o Protocol: The study involved subjecting a sample of calcium adipate monohydrate to
controlled heating while precisely measuring its weight loss. This data was correlated with
Fourier Transform Infrared (FTIR) and Raman spectroscopy results at different temperatures to
track chemical changes [1].

o Key Finding: The weight loss data confirmed the chemical formula includes one water
molecule (monohydrate) and established the material's stability up to 103°C [1].

¢ Solubility Measurement & Modeling

o Objective: To experimentally determine and theoretically predict the solubility of calcium
adipate in complex aqueous solutions.

o Method: Equilibrium suspension analysis modeled with Pitzer's electrolyte activity
coefficient model.
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o Protocol: An apparatus was designed to establish and measure thermodynamic equilibria in
systems with solid and aqueous phases. The solubility of calcium adipate was measured in
aqgueous suspensions at 298.15 K (25 °C). The Pitzer model, which accounts for ion-ion
interactions, was then fitted to this experimental data [4].

Biological Relevance & Considerations

For your audience of drug development professionals, it is crucial to distinguish between the calcium salts

and their organic acid components, as the biological data largely pertains to the latter.

e Adipate and Succinate as Metabolites: Both adipic and succinic acids are natural metabolites. The
calcium salts are often studied in the context of biomineralization, as they can form composites with

calcium phosphates, which are relevant to bone health [5].

¢ Succinate as a Signaling Molecule (Not the Calcium Salt): The search results extensively cover the

role of succinate (the anion) as a potent signaling molecule in inflammation and other processes [6].

o Intracellularly, accumulated succinate stabilizes the transcription factor HIF-1a, leading to a
pro-inflammatory response [6].

o Extracellularly, it functions as a ligand for the G-protein coupled receptor SUCNR1
(GPR91), modulating various immune and cellular functions [6] [7].

This signaling pathway is illustrated below. Note that this diagram represents the activity of succinate itself,
and the behavior of calcium succinate in a biological system would be more complex, as it introduces both

succinate and calcium ions.
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Recommendations for Further Research

The existing data provides a solid foundation in materials science, but to evaluate these compounds for drug

development, you may need to investigate the following areas not fully covered in the search results:

e Comparative Bioavailability: Direct studies comparing the absorption and metabolism of calcium
from these salts versus other forms like calcium carbonate or citrate.

e Pharmacological Effects: Research into whether the administration of calcium adipate or calcium
succinate has a measurable impact on succinate receptor (SUCNRL1) signaling in vivo.
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e Toxicological Profile: Comprehensive safety and toxicity data for both compounds, especially
considering that other "natural” calcium sources like bone meal can contain lead [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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